Cas no 70951-89-2 (1,4-dimethyl-5-nitro-1H-pyrazole)
70951-89-2 structure
Product Name:1,4-dimethyl-5-nitro-1H-pyrazole
CAS No:70951-89-2
MF:C5H7N3O2
MW:141.127980470657
MDL:MFCD28962817
CID:4154344
PubChem ID:22087314
Update Time:2025-04-24
1,4-dimethyl-5-nitro-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 1,4-dimethyl-5-nitro-
- 1,4-dimethyl-5-nitro-1H-pyrazole
- 1,4-DIMETHYL-5-NITROPYRAZOLE
- 70951-89-2
- EN300-233068
- VCA95189
- F12389
- AKOS027339789
- STL584858
-
- MDL: MFCD28962817
- Inchi: 1S/C5H7N3O2/c1-4-3-6-7(2)5(4)8(9)10/h3H,1-2H3
- InChI Key: JAEXGQQBDVVQAG-UHFFFAOYSA-N
- SMILES: N1(C)C([N+]([O-])=O)=C(C)C=N1
Computed Properties
- Exact Mass: 141.053826475Da
- Monoisotopic Mass: 141.053826475Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 63.6Ų
1,4-dimethyl-5-nitro-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM524343-1g |
1,4-Dimethyl-5-nitro-1H-pyrazole |
70951-89-2 | 97% | 1g |
$381 | 2022-06-10 | |
| AstaTech | F12389-0.25/G |
1,4-DIMETHYL-5-NITRO-1H-PYRAZOLE |
70951-89-2 | 95% | 0.25g |
$191 | 2023-09-18 | |
| AstaTech | F12389-1/G |
1,4-DIMETHYL-5-NITRO-1H-PYRAZOLE |
70951-89-2 | 95% | 1g |
$478 | 2023-09-18 | |
| Enamine | EN300-233068-0.05g |
1,4-dimethyl-5-nitro-1H-pyrazole |
70951-89-2 | 95% | 0.05g |
$162.0 | 2024-06-19 | |
| Enamine | EN300-233068-0.1g |
1,4-dimethyl-5-nitro-1H-pyrazole |
70951-89-2 | 95% | 0.1g |
$241.0 | 2024-06-19 | |
| Enamine | EN300-233068-0.25g |
1,4-dimethyl-5-nitro-1H-pyrazole |
70951-89-2 | 95% | 0.25g |
$347.0 | 2024-06-19 | |
| Enamine | EN300-233068-0.5g |
1,4-dimethyl-5-nitro-1H-pyrazole |
70951-89-2 | 95% | 0.5g |
$546.0 | 2024-06-19 | |
| Enamine | EN300-233068-1.0g |
1,4-dimethyl-5-nitro-1H-pyrazole |
70951-89-2 | 95% | 1.0g |
$699.0 | 2024-06-19 | |
| Enamine | EN300-233068-2.5g |
1,4-dimethyl-5-nitro-1H-pyrazole |
70951-89-2 | 95% | 2.5g |
$1370.0 | 2024-06-19 | |
| Enamine | EN300-233068-5.0g |
1,4-dimethyl-5-nitro-1H-pyrazole |
70951-89-2 | 95% | 5.0g |
$2028.0 | 2024-06-19 |
1,4-dimethyl-5-nitro-1H-pyrazole Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
70951-89-2 (1,4-dimethyl-5-nitro-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent